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Compound of Interest

3-(4-Ethylphenyl)-2,2-
Compound Name:
dimethylpropanal

Cat. No.: B145890

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents like 3-(4-Ethylphenyl)-2,2-dimethylpropanal, also known by its
trade name Floralozone, are paramount for laboratory safety and environmental protection.
This document provides a comprehensive guide to the essential personal protective equipment
(PPE), operational handling, and disposal plans for this compound.

Chemical and Physical Properties

A summary of the key quantitative data for 3-(4-Ethylphenyl)-2,2-dimethylpropanal is
provided in the table below for easy reference.

Property Value

CAS Number 67634-15-5

Molecular Formula C13H180

Molecular Weight 190.28 g/mol [1][2]

Boiling Point 267.6 °C at 760 mmHg[3][4]
Flash Point 118.0 °C[3][4]

Density 0.9 g/cm3[3]

Storage Temperature 2-8°C[4]
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is crucial to minimize exposure and
ensure personal safety when handling 3-(4-Ethylphenyl)-2,2-dimethylpropanal. The following
PPE is recommended:

e Hand Protection: Wear protective gloves.[5]

o Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.

o Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin contact.

Operational and Disposal Plans

Strict adherence to operational and disposal protocols is necessary to mitigate risks and
protect the environment.

Handling and Storage:

» Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray.[5] Wash hands and any
exposed skin thoroughly after handling. Contaminated work clothing should not be allowed
out of the workplace.[6]

o Storage: Store in a cool, dry, and well-ventilated area. Keep containers tightly closed when
not in use.[5]

Disposal Plan:

o Waste Disposal: Dispose of contents and containers in accordance with local, regional,
national, and international regulations.[6] Avoid release to the environment, as this substance
is very toxic to aquatic life with long-lasting effects.[5] Collect spillage.[5]

o Contaminated Packaging: Do not reuse empty containers.[7]

Emergency Procedures: Chemical Spill
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In the event of a spill, a clear and immediate response is critical. The following workflow

outlines the necessary steps.

Chemical Spill Response Workflow

Evacuate Immediate Area

Assess Spill Size & Risk

all & Controllable

Minor Spill

Don Appropriate PPE

Contain the Spill
(e.g., with absorbent material)

Clean Up Spill

Dispose of Waste

Major Spill

Large or Uncontrolled

Notify Environmental
Health & Safety (EHS)

Decontaminate Area

as Hazardous Material

Seek Emergency Assistance

A/
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Caption: Workflow for handling a chemical spill.

First Aid Measures

In case of exposure, follow these first aid guidelines:

o After eye contact: Rinse immediately with plenty of water for at least 15 minutes. If
symptoms persist, seek medical attention.[5]

 After skin contact: Remove contaminated clothing. Wash the affected area thoroughly with
soap and water. If skin irritation or a rash occurs, get medical advice.[5]

« If inhaled: Move the person to fresh air and keep them at rest. If the person is unconscious
or has stopped breathing, provide artificial respiration and seek medical advice.[5]

« If swallowed: Rinse the mouth with water and get medical advice.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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